![molecular formula C13H16ClN B6224261 methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride CAS No. 2763741-23-5](/img/no-structure.png)
methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride
Overview
Description
Methyl [(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride, also known as MNAH, is a synthetic compound commonly used in laboratory experiments. It is a colorless crystalline solid that is soluble in water and alcohol. MNAH is a versatile compound with a wide range of applications in scientific research, including its use in biochemistry, physiology, and drug development.
Scientific Research Applications
Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride has a wide range of applications in scientific research. It is commonly used in biochemistry to study enzyme-catalyzed reactions and protein-ligand interactions. It is also used in physiology to study the effects of drugs on the body. In addition, methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride is used in drug development to study the pharmacokinetics and pharmacodynamics of new drugs.
Mechanism of Action
Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride acts as an agonist on the G-protein coupled receptor (GPCR) family of proteins. When it binds to a GPCR, it activates the receptor, which triggers a cascade of biochemical events that lead to physiological responses.
Biochemical and Physiological Effects
methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride has a variety of biochemical and physiological effects. It has been shown to increase the activity of enzymes involved in signal transduction pathways, as well as to activate ion channels and receptors. In addition, it has been shown to modulate the expression of genes involved in cellular processes, such as metabolism and cell growth. At the physiological level, methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride has been shown to affect cardiovascular function, respiration, and behavior.
Advantages and Limitations for Lab Experiments
Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride has several advantages for laboratory experiments. It is easy to synthesize, it is relatively inexpensive, and it is stable and non-toxic. However, there are also some limitations. It has a short half-life in the body, which means it must be administered frequently in order to maintain its effects. In addition, it is not as potent as other compounds, which can limit its effectiveness in some experiments.
Future Directions
Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride has a wide range of potential applications in scientific research. It could be used to study the mechanisms of signal transduction pathways, to identify new drug targets, and to develop new drugs. In addition, it could be used to study the effects of drugs on the body and to study the pharmacokinetics and pharmacodynamics of new drugs. Finally, it could be used to study the effects of environmental pollutants on the body.
Synthesis Methods
Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride can be synthesized from naphthalene and ethylamine in a two-step process. In the first step, naphthalene is reacted with ethylamine in the presence of a strong acid catalyst to produce ethylnaphthalene. This reaction is typically carried out at temperatures between 80-100°C. In the second step, ethylnaphthalene is hydrolyzed in the presence of a base catalyst to form methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride. The reaction is typically carried out at temperatures of 70-80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride involves the reaction of naphthalene with ethylmagnesium bromide, followed by reaction with (R)-1-chloro-1-phenylethane to form the desired product. The amine group is then methylated using methyl iodide, and the resulting product is converted to the hydrochloride salt.", "Starting Materials": [ "Naphthalene", "Ethylmagnesium bromide", "(R)-1-chloro-1-phenylethane", "Methyl iodide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Naphthalene is reacted with ethylmagnesium bromide in anhydrous ether to form 1-(naphthalen-2-yl)ethanol.", "Step 2: 1-(naphthalen-2-yl)ethanol is reacted with (R)-1-chloro-1-phenylethane in the presence of a base such as potassium carbonate to form methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine.", "Step 3: Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine is methylated using methyl iodide in the presence of a base such as potassium carbonate to form methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydroiodide.", "Step 4: Methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydroiodide is treated with hydrochloric acid to form the desired product, methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride." ] } | |
CAS RN |
2763741-23-5 |
Product Name |
methyl[(1R)-1-(naphthalen-2-yl)ethyl]amine hydrochloride |
Molecular Formula |
C13H16ClN |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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